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Compound of Interest

Compound Name: 3,5-Dibromopyridine-d3

Cat. No.: B580803 Get Quote

Essential Safety and Handling Guide for 3,5-
Dibromopyridine-d3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dibromopyridine-d3. It is intended for researchers, scientists,

and professionals in drug development.

Chemical Identifier: 3,5-Dibromopyridine-d3 CAS Number: Not available for the deuterated

form; 625-92-3 for the non-deuterated analogue.

Hazard Identification and Classification
3,5-Dibromopyridine is classified as a hazardous substance. The deuterated form should be

handled with the same precautions.

GHS Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H302: Harmful if swallowed.
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H312: Harmful in contact with skin.

H332: Harmful if inhaled.

Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation Mark

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Protection Type Specific Equipment Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn in conjunction with

goggles when there is a risk of

splashing.

To protect against splashes

and dust that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves

such as nitrile or neoprene. For

substances with unknown

toxicity, a double-gloving

approach with a flexible

laminate glove under a heavy-

duty outer glove is

recommended.

To prevent skin contact which

can cause irritation and

potential systemic toxicity.

Body Protection

A flame-resistant lab coat is

required. For larger quantities

or when splashing is likely, a

chemically resistant apron over

the lab coat is advised.

To protect the skin from

contamination and prevent the

spread of the chemical.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is necessary

when handling the solid form

to avoid inhaling dust particles.

All work with this compound

should be performed in a

certified chemical fume hood.

To prevent respiratory tract

irritation.

Foot Protection
Closed-toe shoes are

mandatory in the laboratory.

To protect feet from spills and

falling objects.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C5D3Br2N N/A

Molecular Weight 239.91 g/mol (calculated) N/A

Appearance Solid

Melting Point 110-115 °C

Boiling Point 222 °C

Solubility
Soluble in Chloroform and

Methanol. Insoluble in water.

Storage

Store in a cool, well-ventilated

area away from ignition

sources. Keep container tightly

closed.

N/A

Experimental Protocol: Handling and Use
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.
Verify that an emergency eyewash station and safety shower are accessible.
Prepare all necessary equipment and reagents before handling the compound.
Have a spill kit readily available containing absorbent materials like sand or vermiculite.

2. Weighing and Dispensing:

Perform all manipulations of the solid compound within the chemical fume hood to minimize
inhalation risk.
Use anti-static weighing paper or a container to prevent dispersal of the powder.
Close the primary container immediately after dispensing the desired amount.

3. Dissolution and Reaction Setup:

When dissolving the compound, add the solid to the solvent slowly to avoid splashing.
If the process generates heat, use an ice bath for cooling.
Ensure all reaction vessels are properly clamped and secured.
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4. Post-Reaction Work-up and Decontamination:

Quench the reaction carefully in the fume hood.
Decontaminate all glassware and equipment that came into contact with 3,5-
Dibromopyridine-d3. Wash with an appropriate solvent, followed by soap and water.
Wipe down the work surface in the fume hood with a suitable solvent and then with a
cleaning solution.

Operational Workflow Diagram
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Caption: Workflow for the safe handling of 3,5-Dibromopyridine-d3.
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Disposal Plan
Waste Segregation and Collection:

All solid waste contaminated with 3,5-Dibromopyridine-d3 (e.g., weighing paper, gloves,

absorbent materials) should be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid waste containing this compound must be collected in a separate, sealed, and labeled

container for halogenated organic waste. Do not mix with non-halogenated waste streams.

Disposal Procedure:

Dispose of all waste in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal protocols and to arrange for pickup of hazardous waste.

Do not pour any waste containing this chemical down the drain or dispose of it with general

laboratory trash.

Emergency Procedures
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Exposure Type Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. Wearing appropriate PPE,

cover the spill with an inert absorbent material

such as sand or vermiculite. Sweep up the

material and place it in a sealed container for

disposal. Ventilate the area and wash the spill

site after material pickup is complete.

To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dibromopyridine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b580803#personal-protective-equipment-for-handling-
3-5-dibromopyridine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

